Natural photosystem II, which utilizes multiple photosensitizers, is essentially an organic–inorganic hybrid system, and comprises electron transfer relay processes. The relay processes can facilitate charge transfer and reduce charge recombination. Thus it can significantly improve photocatalytic performance. Such a strategy has rarely been studied for CO 2 reduction in conjugated porous polymers. Here we report a new organic–inorganic hybrid material, which constitutes an electron transfer relay photocatalytic system for CO 2 reduction using a porous framework as a relay facilitator. The system was fabricated by decorating a new porphyrin-based covalent triazine framework (Por-CTF) with α-Fe 2 O 3 nanoparticles using an in situ strategy, which was then coupled with a Ru complex photosensitizer. Owing to the formation of an electron transfer relay system, the ternary system exhibits a sharp enhancement in photocatalytic activity towards CO 2 reduction to CO as compared with the binary system. The best performance given by the electron transfer relay system (α-Fe 2 O 3 @Por-CTF-10×/Ru(bpy) 3 Cl 2 ) produces a catalytic CO evolution rate of 8.0 μmol h −1 with 93% CO selectivity, which is obviously superior to that of the binary system. The highest apparent quantum efficiency was also evaluated as 1.43% at 450 nm. This work provides a prototype model system for the design of an artificial photocatalytic system for photochemical CO 2 reduction.

A novel High Energy Resolution Fluorescence Detected X-ray Absorption Spectroscopy (HERFD-XAS) study at the Tb L 3 -edge for the rhabdophane-type LaPO 4 · n H 2 O:Tb 3+ and the monazite-type LaTbPO 4 :Tb 3+ nanorods is reported. We have observed that the changes in the white-line intensity follow a similar trend to that previously observed in the photoluminescence behaviour of these materials. Those changes have been assigned to the localization of the terbium 5d states and the modification induced by the hybridization with the next neighbours as the terbium content is varied. The interplay between electronic (d-state localization) and structural (local disorder) effects is used to explain the different optical behaviour between the two series of nanorods. The XAS results indicate that the local ordering is a key factor influencing the different emission efficiencies, quenching effects and decay lifetimes observed experimentally for both series of nanorods. The present results indicate that the long lifetime decay process is accounted within a standard single Tb 3+ ion scenario, where the structural disorder, favoured by the presence of water molecules in the structure, aids the non-radiative recombination processes. Implications for future use of the white-line intensity in the HERFD-XAS spectra in characterizing other luminescent materials are also discussed.

We for the first time report the efficient construction of novel tetraphenethylene (TPE)-based macrocycles with various mechanofluorochromism (MFC) behaviors involving solid-state molecular motions. We were able to facilely regulate the diverse solid-state molecular motion behaviors of 18–33-membered macrocycles by adjusting the sizes and shapes of the macrocycle rings. Notably, the building of an intermolecular 6-membered ring between two 20-membered fluorinated macrocycles via F⋯F interactions afforded macrocycle 6F-2 , which exhibited changes in MFC behaviors that could be rapidly reversed, i.e. , within 100 seconds, at room temperature. X-ray structural analysis supported the unique role of fluorinated macrocycles in self-reversible MFC and the emission variation, particularly, in visualization of solid-state molecular motion.

Intensive research efforts have been made on fluorescent carbon quantum dots (CQDs); however, it is still a challenge to realize highly emissive solid-state luminescence due to the aggregation-induced self-quenching. In order to fundamentally overcome this shortcoming, it is critical to develop CQDs with aggregation-induced emission enhancement (AIEE) to meet the requirements of both high photoluminescence (PL) efficiency and optical output. In this study, a solid film of CQDs exhibiting a high PL quantum yield (QY) of 61% was obtained by restricting the nonradiative transitions in the aggregation state. On the contrary, the PLQY of CQD solution was very low ( ca. 5%), in which most of the excited CQDs nonradiatively relaxed to the ground state via the motions of surface groups. The AIEE effect was convincingly supported by the time-resolved PL. The PL decay contained only a single radiative lifetime of 10.98 ns in the solid state, while in solution, besides the radiative lifetime of 11.26 ns, the PL decay also contained a fast parameter of 3.5 ns attributed to the nonradiative motions of surface groups. The AIEE enabled high PL efficiency and illuminance simultaneously, significantly promoting the optoelectronic applications of solid state CQDs. A bright blue LED using the highly emissive CQDs as a color convertor (conversion efficiency = 42%) is demonstrated.

Although a lot of organic materials with changes of appearance and fluorescence colors in the solid state have been developed, organic materials with solid-state phosphorescence and photochromic properties have been rarely reported. In this study, three novel D–A-type pyranone–carbazole compounds CzPy , DCzPy , and CzPyBr were designed and synthesized. All these compounds in the crystalline state emit orange-yellow phosphorescence with a lifetime of 43–764 ms. Single crystal structural analyses and theoretical calculations reveal that the intermolecular interactions play two major roles: (1) enhancing the spin–orbit coupling and shortening the energy gap between singlet and triplet states to promote intersystem crossing of excitons; (2) stabilizing triplet excitons to improve the radiation ability of energy. Additionally, crystalline CzPyBr and amorphous DCzPy exhibit obvious rapid photochromic properties from white to dark red, for which the intermolecular interaction of compounds in different morphologies may be the main factor in the photochromic process. The photochromic process shows excellent and rare performances of fast response, high contrast, good reversibility, fatigue resistance, and strong stability in high temperature, oxygen, and water. Furthermore, the DCzPy /benzophenone doping material can be constructed using cheap and easily available benzophenone as the host and DCzPy as the guest, which also shows excellent photochromic performance and can be more practically applied to anti-counterfeiting encryption of information due to lower cost and lower toxicity.

A new family of difluoroboronate anchored acylhydrozones, named BOAHY, have been developed as green fluorescent protein (GFP) chromophore analogues via a simple one-pot two-step reaction in moderate to good yields. They were well characterized by NMR, HRMS, X-ray crystallography and various spectroscopic techniques. These BOAHYs are weakly fluorescent in their solutions but emit brightly in the powder and film states across the entire visible region, with a maximum fluorescence quantum yield of 62%. They also exhibit notable aggregation-induced emission (AIE)-active features. Photoisomerization transformation under strong UV light irradiation at 365 nm as well as the viscosity-dependent fluorescence changes, indicate that the restriction of the intramolecular free rotation of the single bonds at the periphery is the main cause for the novel AIE process of these BOAHYs. In addition, the Z / E photoisomerization was studied for their potential application as photoswitching materials. UV light irradiation at 365 nm caused obvious fluorescence changes, and the photoisomerization was found to be reversible in a dark environment, which paves a new way for creating fluorescent photoswitches based on these planar conformations.

Herein we report on the synthesis and properties of 6,6′-dithienylindigo (DTI), as well as its solubilized N , N ′-di( tert -butoxy carbonyl) derivative ( t BOC-DTI). t BOC-DTI can be electropolymerized and thermally interconverted into films of poly(DTI). Thin films of DTI afford quasi-reversible 2-electron reduction and oxidation electrochemistry, and demonstrate ambipolar charge transport in organic field-effect transistors with a hole mobility of up to 0.11 cm 2 V −1 s −1 and an electron mobility of up to 0.08 cm 2 V −1 s −1 . Operation of the p-channel shows excellent air stability, with minimal degradation over a 60 day stressing study. Poly(DTI) can be reversibly oxidized and reduced over hundreds of cycles while remaining immobilized on the working electrode surface, and additionally shows a pronounced photoconductivity response in a diode device geometry. This work shows the potential of extended indigo derivatives for organic electronic applications, demonstrating impressive stability under ambient conditions.

An easy-to-make supramolecular polymer was successfully constructed by self-assembly of tripodal tri-(pyridine-4-yl)-functionalized trimesic amide ( DTB ) in DMSO–H 2 O binary solutions. The supramolecular polymer DTB showed strong white aggregation-induced emission (AIE) in the solid state as well as in water suspensions. DTB could also form a stable supramolecular polymer hydrogel ( DTB-G ) in pure water. Interestingly, DTB showed excellent coordination ability for rare earth metal ions (Tb 3+ , Eu 3+ , La 3+ , Th 4+ and Ce 3+ ) and formed the corresponding complexes ( DTB-Ms ). Interestingly, by introducing the above-mentioned rare earth metal ions, the fluorescence colour of the obtained DTB-Ms showed corresponding variations. By inseting UV-LED lamps ( λ = 365 nm) into different rare earth metal ion-coordinated xerogel DTB-Ms in small test tubes, a series of LED devices with multicolour lights were obtained. Therefore, DTB and DTB-Ms can act as fluorescence colour-tunable photoluminescence materials.

We report a heterojunction formed between single-wall carbon nanotubes (SWCNTs) and a WO 3 thin film. WO 3 thin films were fabricated by sputter deposition of W followed by oxidation and SWCNTs were fabricated by the arc-discharge method. The morphology of the structures was examined by scanning electron microscopy , X-ray diffraction , and Raman spectroscopy . The current–voltage characteristics of WO 3 thin films, SWCNTs films, and SWCNT/WO 3 heterojunctions were measured in darkness and under ultraviolet light. A rectifying heterojunction formation of p-SWCNT/n-WO 3 was confirmed. The observed unconventional optoelectronic properties were analyzed, and the results were used to explain the photoconduction phenomena occurring at the heterojunction. The heterojunctions and resistors were also examined for their photodetection performance.

At present, hybrid organic light-emitting devices (HyOLEDs) employing inorganic metal oxides as carrier injection/transport materials are widely studied because they are able to improve the poor stability of conventional devices. However, the stability can only be slightly improved by using a metal oxide as an electron transport layer as the base of the device. On the basis of the above-mentioned hybrid devices, we have successfully prepared a stable device by introducing an ultra-thick inorganic metal oxide MoO 3 layer (105 nm) as a hole transport layer on top of the light-emitting layer to prevent erosion caused by moisture and oxygen in air. The luminance of the unpackaged device after storing in the atmosphere for 7 h is 8 times higher than that of conventional devices. In addition, due to the efficient hole injection ability and excellent carrier mobility of MoO 3 , even if the thickness of the device is significantly increased, the turn-on voltage is still lower than that of conventional devices. Moreover, electrons and holes are balanced in the device, so the efficiencies are significantly higher than those of conventional devices and HyOLEDs using inorganic metal oxides as electron transport layers.